Cas no 595597-07-2 (4-(3-Chlorophenyl)oxazol-2(3H)-one)
595597-07-2 structure
Product Name:4-(3-Chlorophenyl)oxazol-2(3H)-one
CAS No:595597-07-2
MF:C9H6ClNO2
MW:195.602441310883
CID:2152491
Update Time:2023-08-05
4-(3-Chlorophenyl)oxazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chlorophenyl)oxazol-2(3H)-one
- 2(3H)-Oxazolone, 4-(3-chlorophenyl)-
- PBOPIPVREAEXDY-UHFFFAOYSA-N
- 4-(3-Chlorophenyl)oxazol-2(3H)-one
-
- Inchi: 1S/C9H6ClNO2/c10-7-3-1-2-6(4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
- InChI Key: PBOPIPVREAEXDY-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=COC(N1)=O
Computed Properties
- Exact Mass: 195.009
- Monoisotopic Mass: 195.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
4-(3-Chlorophenyl)oxazol-2(3H)-one Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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